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Compound of Interest

Compound Name: 2-Chloro-4-formyilthiazole

Cat. No.: B112722

Essential Safety and Handling Guide for 2-Chloro-4-
formylthiazole

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Chloro-4-formylthiazole. The following
procedures and recommendations are based on available safety data for the compound and
similar chemical structures.

Chemical Identifier:
e CAS Number: 5198-79-8[1]
e Molecular Formula: CaH2CINOSJ[1]

Hazard Summary: 2-Chloro-4-formylthiazole is classified as a solid that is harmful if
swallowed and may cause an allergic skin reaction.[1]

Personal Protective Equipment (PPE)

Consistent adherence to PPE guidelines is critical to minimize exposure and ensure personal
safety when handling 2-Chloro-4-formylthiazole. The precautionary statement P280
specifically mandates the use of protective gloves, protective clothing, and eye/face protection.

[1]
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Recommended Personal Protective
Route of Exposure .
Equipment

Gloves: Chemical-resistant gloves (e.g., nitrile,
neoprene). Always inspect gloves for integrity
) before use. Protective Clothing: Wear a lab coat
Dermal (Skin) or chemical-resistant apron. For larger
quantities or risk of splash, impervious clothing

and arm covers are recommended.

Eye Protection: Wear tightly fitting safety
Ocular (Eyes) goggles or a face shield to protect against dust

particles and splashes.[2]

Respiratory Protection: Work in a well-ventilated
area, preferably within a chemical fume hood, to
) avoid inhalation of dust. If exposure limits are
Inhalation o ]
exceeded or irritation is experienced, a full-face
respirator with an appropriate cartridge should

be used.[2]

Safe Handling and Operational Plan

Engineering Controls:

¢ Always handle 2-Chloro-4-formylthiazole in a well-ventilated laboratory, preferably within a
certified chemical fume hood, to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Review the Safety Data Sheet (SDS) for any specific handling instructions.

» Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to
contain any airborne particles. Use appropriate tools (e.g., spatula, weighing paper) to
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minimize dust generation.

o During Reaction: Keep all containers of 2-Chloro-4-formylthiazole tightly sealed when not
in use. Clearly label all vessels containing the chemical.

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water. Decontaminate all work surfaces and equipment.

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. Seek medical attention if skin irritation or a rash occurs.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.

Disposal Plan

Dispose of 2-Chloro-4-formylthiazole and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Use sealed and properly labeled
containers for waste collection.

Workflow for Safe Handling of 2-Chloro-4-
formylthiazole
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Dispose via HazWaste Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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